Cas no 133-13-1 (1,3-diethyl 2-ethylpropanedioate)

1,3-diethyl 2-ethylpropanedioate structure
133-13-1 structure
Product name:1,3-diethyl 2-ethylpropanedioate
CAS No:133-13-1
MF:C9H16O4
MW:188.2209
MDL:MFCD00009167
CID:36300
PubChem ID:87569435

1,3-diethyl 2-ethylpropanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl ethylmalonate
    • Ethylpropanedioic acid diethyl ester
    • 1,3-Diethyl 2-ethylpropanedioate
    • diethyl 2-ethylpropanedioate
    • Ethylmalonic Acid Diethyl Ester
    • Malonicacid, ethyl-, diethyl ester (6CI,7CI,8CI)
    • Propanedioic acid, ethyl-, diethylester (9CI)
    • 2-Ethylmalonic acid diethyl ester
    • Diethyl 2-ethylmalonate
    • Diethyl a-ethylmalonate
    • NSC 8706
    • DEEM
    • Ethylmalonicester
    • Ethylethylmalonate
    • Diethylethylmalonat
    • DIETHYL ETHYLAMAONATE
    • Diethyl ethylpropanedioate
    • Ethylmalonicacid,diethylest
    • Diethyl ethylmalonate,99%
    • Propanedioic acid, ethyl-, diethyl ester
    • Propanedioic acid, 2-ethyl-, 1,3-diethyl ester
    • Diethyl ethylmalonate, 99%
    • 69G92OYR3M
    • VQAZCUCWHIIFGE-UHFFFAOYSA-N
    • Malonic acid, ethyl-, diethyl ester
    • diethyl 2-ethylpropane-1,3-dioate
    • diethyl-ethylmalonate
    • Ethyl diethylmalonate
    • d
    • J-520286
    • Z756390274
    • Ethylmalonic acid diethylester
    • diethyl ethyl-malonate
    • FT-0624783
    • NSC8706
    • CS-0075087
    • F0001-0438
    • 133-13-1
    • DIETHYLETHYLMALONATE
    • InChI=1/C9H16O4/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H
    • ethyl-propanedioic acid diethyl ester
    • EINECS 205-093-3
    • SY049365
    • MFCD00009167
    • 2-ethyl-malonic acid diethyl ester
    • DTXSID7038739
    • E0138
    • DIETHYL .ALPHA.-ETHYLMALONATE
    • NS00020469
    • EN300-52602
    • AI3-19481
    • Q27264345
    • NSC-8706
    • UNII-69G92OYR3M
    • J-006315
    • diethyl ethyl malonate
    • SCHEMBL230068
    • AKOS002710245
    • 1,1-PROPANEDICARBOXYLIC ACID,DIETHYL ESTER (MALONIC ACID,ETHYL,DIETHYL ESTER)
    • DS-9546
    • A806565
    • STL183305
    • 1,3-diethyl 2-ethylpropanedioate
    • MDL: MFCD00009167
    • Inchi: 1S/C9H16O4/c1-4-7(8(10)12-5-2)9(11)13-6-3/h7H,4-6H2,1-3H3
    • InChI Key: VQAZCUCWHIIFGE-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C([H])([H])[H])C(C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O
    • BRN: 607635

Computed Properties

  • Exact Mass: 188.10500
  • Monoisotopic Mass: 188.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.6
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.004 g/mL at 25 °C(lit.)
  • Melting Point: 0°C
  • Boiling Point: 211°C(lit.)
  • Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
  • Refractive Index: n20/D 1.416(lit.)
  • Solubility: 2.87g/l
  • Water Partition Coefficient: Insoluble
  • PSA: 52.60000
  • LogP: 1.13880
  • Solubility: Not available

1,3-diethyl 2-ethylpropanedioate Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

1,3-diethyl 2-ethylpropanedioate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1,3-diethyl 2-ethylpropanedioate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D409467-100g
Diethyl ethylmalonate
133-13-1 97%
100g
$185 2024-05-24
Enamine
EN300-52602-10.0g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95.0%
10.0g
$32.0 2025-03-21
Enamine
EN300-52602-0.25g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95.0%
0.25g
$19.0 2025-03-21
Enamine
EN300-52602-5.0g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95.0%
5.0g
$29.0 2025-03-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1145727-500g
1,3-Diethyl 2-ethylpropanedioate
133-13-1 98%
500g
¥351.00 2024-08-09
Enamine
EN300-52602-1.0g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95.0%
1.0g
$26.0 2025-03-21
Enamine
EN300-52602-25.0g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95.0%
25.0g
$38.0 2025-03-21
Life Chemicals
F0001-0438-0.25g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95%+
0.25g
$18.0 2023-09-07
Life Chemicals
F0001-0438-0.5g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95%+
0.5g
$19.0 2023-09-07
Life Chemicals
F0001-0438-2.5g
1,3-diethyl 2-ethylpropanedioate
133-13-1 95%+
2.5g
$40.0 2023-09-07

1,3-diethyl 2-ethylpropanedioate Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Ferrate(1-), tetracarbonylhydro-, sodium (1:1), (TB-5-12)-
1.2 Reagents: Iodine
Reference
Sodium tetracarbonylhydridoferrate
Hossain, M. Mahmun; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

1,3-diethyl 2-ethylpropanedioate Raw materials

1,3-diethyl 2-ethylpropanedioate Preparation Products

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